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Compound Name: 3-(Chloromethyl)-3-ethylhexane
Cat. No.: B13174228
Get Quote

An In-depth Technical Guide to 3-(Chloromethyl)-3-
ethylhexane

This guide provides a comprehensive technical overview of 3-(Chloromethyl)-3-ethylhexane,
a halogenated alkane of interest to researchers in organic synthesis and medicinal chemistry.
Due to the specificity of this compound, this document emphasizes the foundational principles
and methodologies for its characterization, synthesis, and potential application, drawing upon
established knowledge of similar alkyl halides.

Compound Identification and Physicochemical
Properties
Molecular Structure and Formula

3-(Chloromethyl)-3-ethylhexane is a saturated, branched-chain alkyl chloride. The structure
consists of a six-carbon hexane backbone with both an ethyl group and a chloromethyl group
substituted at the third carbon position.

Based on this structure, the molecular formula is determined to be CO9H19CI.
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The IUPAC name is derived by identifying the longest carbon chain (six carbons, hence
"hexane™) and naming the substituents at position 3 alphabetically ("chloromethyl" before
"ethyl").

Molecular Structure Visualization
The connectivity of 3-(Chloromethyl)-3-ethylhexane can be represented as follows:

Caption: 2D structure of 3-(Chloromethyl)-3-ethylhexane.

Physicochemical Data

The molecular weight and other key physicochemical properties are crucial for experimental
design, influencing factors like reactivity, solubility, and analytical behavior. While experimental
data for this specific isomer is not readily available, its properties can be reliably calculated
based on its molecular formula and structure.

Property Value Source
Molecular Formula C9H19ClI Calculated
Molecular Weight 162.70 g/mol Calculated[1]
Monoisotopic Mass 162.11753 Da Calculated[1]
Calculated LogP ~4.4 Computed[1]
Classification Primary Alkyl Halide Structural Analysis

Note: LogP (octanol-water partition coefficient) is a measure of lipophilicity. The high calculated
value suggests poor water solubility and preference for nonpolar environments, a common
feature of halogenated hydrocarbons.[2]

Synthesis and Reactivity
Proposed Synthetic Pathway

A logical and common route to primary alkyl chlorides is the substitution reaction of the
corresponding primary alcohol.[3][4] Therefore, a plausible synthesis for 3-(Chloromethyl)-3-
ethylhexane starts from the precursor alcohol, 3-ethyl-3-(hydroxymethyl)hexane.
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The conversion of the primary alcohol to the primary alkyl chloride can be achieved using
several standard reagents, with thionyl chloride (SOCI2) in the presence of a base like pyridine
being a classic and effective method. This reaction proceeds through an SN2 mechanism,
which is typical for primary alcohols.[5][6]

Synthetic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-(Chloromethyl)-4-ethylhexane | CO9H19CI | CID 80104733 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. chem.libretexts.org [chem.libretexts.org]

¢ 3. Preparation of Alkyl Halides and Tosylates from Alcohols | OpenOChem Learn
[learn.openochem.org]

¢ 4. organic-chemistry.org [organic-chemistry.org]
¢ 5. masterorganicchemistry.com [masterorganicchemistry.com]
¢ 6. Alcohols to Alkyl Halides - Chemistry Steps [chemistrysteps.com]

¢ To cite this document: BenchChem. [molecular weight and formula of 3-(Chloromethyl)-3-
ethylhexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13174228/docs#molecular-weight-and-formula-of-3-
chloromethyl-3-ethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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